N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)pivalamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C15H19NO3S/c1-14(2,3)13(17)16-10-15(18,11-6-4-8-19-11)12-7-5-9-20-12/h4-9,18H,10H2,1-3H3,(H,16,17)
• InChI Key: CTHDUOFEVCGENA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC(C1=CC=CO1)(C2=CC=CS2)O
• Molecular Formula: C15H19NO3S
• Molecular Weight: 293.4 g/mol

Description

N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)pivalamide, also known as FTHP, is a synthetic compound that has been widely used in scientific research due to its unique chemical properties. FTHP belongs to the class of pivaloylamides, which are known for their ability to interact with biological systems and modulate various cellular processes.

Scientific Research Applications

Photovoltaic Applications

The synthesis and application of phenothiazine derivatives, including those with furan and thiophene linkers, have been explored in the context of dye-sensitized solar cells. These compounds demonstrate the potential to improve solar energy conversion efficiencies. For instance, derivatives with furan linkers showed a notable increase in efficiency compared to reference cells, highlighting their potential in enhancing photovoltaic device performance (Se Hun Kim et al., 2011).

Synthetic Chemistry and Material Science

In synthetic chemistry, N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)pivalamide and related compounds have been utilized in various synthetic routes. These routes include the lithiation of pivalamide derivatives and their use in ring substitution reactions, showcasing their versatility in the synthesis of complex organic molecules (Keith Smith et al., 2012). Additionally, their application in the synthesis of haplophytine analogs and their potential in medicinal chemistry have been explored, demonstrating the breadth of their utility in the creation of novel organic compounds (D. Schwartz & P. Yates, 1983).

Biomedical Research

The incorporation of furan and thiophene motifs into biologically active molecules has been investigated for its potential in drug discovery and development. For example, furan-2-ylmethylene thiazolidinediones have been identified as novel, potent, and selective inhibitors of phosphoinositide 3-kinase gamma (PI3Kγ), a target for inflammatory and autoimmune diseases. These studies illustrate the role of furan and thiophene derivatives in the development of new therapeutic agents (V. Pomel et al., 2006).

Anti-Bacterial and Anti-Viral Research

Research into furan and thiophene derivatives has also extended to the development of compounds with anti-bacterial and anti-viral properties. For instance, furan-carboxamide derivatives have been synthesized and evaluated for their efficacy against lethal H5N1 influenza A viruses, highlighting the potential of these compounds in combating infectious diseases (Yu Yongshi et al., 2017).